Asenapine N-Oxide
Asenapine N-Oxide
Brand Name:
Vulcanchem
CAS No.:
128949-51-9
VCID:
VC0132784
InChI:
InChI=1S/C17H16ClNO2/c1-19(20)9-14-12-4-2-3-5-16(12)21-17-7-6-11(18)8-13(17)15(14)10-19/h2-8,14-15H,9-10H2,1H3/t14-,15-,19?/m0/s1
SMILES:
C[N+]1(CC2C(C1)C3=C(C=CC(=C3)Cl)OC4=CC=CC=C24)[O-]
Molecular Formula:
C17H16ClNO2
Molecular Weight:
301.8 g/mol
Asenapine N-Oxide
CAS No.: 128949-51-9
Cat. No.: VC0132784
Molecular Formula: C17H16ClNO2
Molecular Weight: 301.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 128949-51-9 |
|---|---|
| Molecular Formula | C17H16ClNO2 |
| Molecular Weight | 301.8 g/mol |
| IUPAC Name | (2R,6R)-9-chloro-4-methyl-4-oxido-13-oxa-4-azoniatetracyclo[12.4.0.02,6.07,12]octadeca-1(18),7(12),8,10,14,16-hexaene |
| Standard InChI | InChI=1S/C17H16ClNO2/c1-19(20)9-14-12-4-2-3-5-16(12)21-17-7-6-11(18)8-13(17)15(14)10-19/h2-8,14-15H,9-10H2,1H3/t14-,15-,19?/m0/s1 |
| Standard InChI Key | NKNYMFHSPDODLJ-YIYRCGFGSA-N |
| Isomeric SMILES | C[N+]1(C[C@@H]2[C@@H](C1)C3=C(C=CC(=C3)Cl)OC4=CC=CC=C24)[O-] |
| SMILES | C[N+]1(CC2C(C1)C3=C(C=CC(=C3)Cl)OC4=CC=CC=C24)[O-] |
| Canonical SMILES | C[N+]1(CC2C(C1)C3=C(C=CC(=C3)Cl)OC4=CC=CC=C24)[O-] |
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